4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde
Overview
Description
Synthesis Analysis
The synthesis of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde involves multiple steps, starting typically from simpler benzene derivatives. A key step in its synthesis involves O-alkylation reaction followed by the Vilsmeier-Hack (V-H) reaction. The optimization of reaction conditions such as the use of TBAB as a catalyst, specific reaction temperatures, and the stoichiometric ratios of reactants have been shown to yield the target product with an overall yield of 82.26% (Lu Yong-zhong, 2011).
Scientific Research Applications
Synthesis and Derivatives
- 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde is a precursor in the synthesis of various organic compounds. For example, it can be used to create derivatives like 2-bromo-3-hydroxybenzaldehyde and 2-(benzyloxy)-1-bromo-5-methoxy-7-methylnaphthalene (Otterlo et al., 2004).
- A synthesis method for 4-benzyloxy-2-methoxybenzaldehyde, with an overall yield of 82.26%, involves O-alkylation and Vilsmeier-Hack reactions (Lu Yong-zhong, 2011).
Role in Schiff Base Compounds
- Schiff base compounds, formed from reactions involving benzyloxybenzaldehyde derivatives, have potential applications in metal ion binding. For instance, derivatives synthesized from 4-(bromomethyl)benzonitrile and various hydroxybenzaldehydes can form sodium and potassium complexes with specific binding properties (Güler et al., 2012).
Anticancer Activity
- Some benzyloxybenzaldehyde derivatives demonstrate significant anticancer activity against the HL-60 cell line. Compounds like 2-(benzyloxy)benzaldehyde and its derivatives have shown promising results in preliminary structure-activity relationship studies (Lin et al., 2005).
Unusual Chemical Reactions
- In some cases, unexpected reactions can occur with benzyloxybenzaldehyde derivatives. For instance, an unforeseen benzyl migration was observed during Ullmann ether coupling, leading to unique compound formations (Vanucci-Bacqué et al., 2014).
Liquid Crystalline Behavior
- Certain benzyloxybenzaldehyde-based compounds display liquid crystalline behavior, which can be influenced by different terminal groups and Schiff base linking units. This property is valuable for applications in materials science and display technologies (Jamain et al., 2020).
Pharmaceutical Synthesis
- This compound serves as a starting material in the synthesis of pharmaceuticals. For example, it has been used in the efficient synthesis of tolcapone, a selective catechol-O-methyltransferase inhibitor (Manikumar et al., 2008).
Future Directions
The future directions for “4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde” would depend on its potential applications. For example, if it shows promising properties as an intermediate in organic synthesis, future research might focus on optimizing its synthesis and exploring its use in the synthesis of other compounds .
properties
IUPAC Name |
2-bromo-5-methoxy-4-phenylmethoxybenzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13BrO3/c1-18-14-7-12(9-17)13(16)8-15(14)19-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACUCKKHSILFVIJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)C=O)Br)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13BrO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60359526 | |
Record name | 4-Benzyloxy-2-bromo-5-methoxy-benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60359526 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
321.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde | |
CAS RN |
40705-22-4 | |
Record name | 4-Benzyloxy-2-bromo-5-methoxy-benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60359526 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.